Cas no 1806025-72-8 (3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806025-72-8
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4843100
• Update Time: 2025-10-28

3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-3-2-4(5(9)10)7(18-8(11,12)13)14-6(3)15(16)17/h2,5H,1H3
• InChI Key： RRACKLVBPCQMOJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C)C=1)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine

3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine, identified by the CAS number 1806025-72-8, is a highly specialized organic compound with a complex structure and significant applications in various fields. This pyridine derivative has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, which includes a pyridine ring substituted with difluoromethyl, methyl, nitro, and trifluoromethoxy groups, contributes to its distinctive reactivity and stability.

The synthesis of 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic processes and green chemistry principles. These developments are particularly relevant in the context of increasing demand for sustainable chemical production practices.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in drug discovery, particularly in the development of novel antibiotics and anticancer agents. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy substituents enhances the molecule's ability to participate in various biological pathways, making it a valuable starting material for medicinal chemists.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine has shown promise in agrochemical research. Its ability to interact with specific enzymes and receptors makes it a candidate for developing new pesticides and herbicides with improved efficacy and reduced environmental impact. Recent studies have focused on optimizing its bioavailability and stability under field conditions, which are critical factors for agricultural applications.

The chemical stability of this compound is another area of active research. Its resistance to degradation under various environmental conditions makes it suitable for use in high-performance materials. For instance, derivatives of this compound have been investigated for their potential as flame retardants and UV stabilizers in polymers. These applications highlight the versatility of the molecule across different industries.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates specific interactions with other molecules. The substitution pattern—particularly the placement of electron-withdrawing groups—plays a crucial role in determining the compound's electronic properties. These properties are essential for its reactivity in both synthetic and biological contexts.

The CAS number 1806025-72-8 is a unique identifier that aids in cataloging and referencing this compound within scientific literature and regulatory databases. Accurate identification is critical for ensuring safety, compliance, and reproducibility in research and industrial settings.

In conclusion, 3-(Difluoromethyl)-5-methyl-6-nitro-2-(trifluoromethoxy)pyridine represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial sectors.